Cas no 137763-80-5 (1-(1-Fluoroethenyl)-2-methoxybenzene)

• Product Name: 1-(1-Fluoroethenyl)-2-methoxybenzene
• CAS No: 137763-80-5
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 2772361
• PubChem ID: 23014076
• Update Time: 2025-06-22

1-(1-Fluoroethenyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Fluoroethenyl)-2-methoxybenzene
• Benzene, 1-(1-fluoroethenyl)-2-methoxy-
• 137763-80-5
• SCHEMBL2046808
• DTXSID20629813

• Inchi： 1S/C9H9FO/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1H2,2H3
• InChI Key： SPJCSOYKPRAYCP-UHFFFAOYSA-N
• SMILES： FC(=C)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(1-Fluoroethenyl)-2-methoxybenzene

1-(1-Fluoroethenyl)-2-methoxybenzene: A Comprehensive Overview

1-(1-Fluoroethenyl)-2-methoxybenzene, also known by its CAS registry number CAS No. 137763-80-5, is a chemically synthesized aromatic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluoroethenyl group and a methoxy substituent on a benzene ring. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-(1-Fluoroethenyl)-2-methoxybenzene involves advanced organic chemistry techniques, often employing Friedel-Crafts alkylation or acylation methods. Recent studies have explored the use of transition metal catalysts to enhance the efficiency and selectivity of the synthesis process. These advancements have not only improved the yield but also reduced the environmental footprint of the production process, aligning with current sustainability goals in the chemical industry.

One of the most notable applications of this compound is in pharmaceutical research. The fluoroethenyl group is known to exhibit bioisosteric properties, making it a promising candidate for drug design. Researchers have investigated its potential as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of CAS No. 137763-80-5 can modulate key enzymes involved in cellular signaling pathways, offering new avenues for disease intervention.

In addition to its pharmaceutical applications, 1-(1-Fluoroethenyl)-2-methoxybenzene has found utility in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in polymer synthesis and as a precursor for advanced materials such as graphene derivatives. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for creating novel materials with enhanced electronic and mechanical properties.

The chemical stability of this compound is another area of interest for researchers. Studies have shown that CAS No. 137763-80-5 exhibits remarkable resistance to oxidative degradation under certain conditions, which is crucial for its application in high-performance materials. Furthermore, its solubility properties make it suitable for use in various solvents, facilitating its incorporation into diverse chemical systems.

From an environmental perspective, understanding the fate and transport of 1-(1-Fluoroethenyl)-2-methoxybenzene in natural systems is essential for assessing its potential impact on ecosystems. Recent environmental studies have focused on its biodegradation pathways and toxicity profiles. These studies have provided valuable insights into minimizing its ecological footprint while maximizing its beneficial applications.

In conclusion, CAS No. 137763-80-5, or 1-(1-Fluoroethenyl)-2-methoxybenzene, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies and therapies is expected to grow significantly.